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Compound of Interest

Compound Name: N-2-Chloroethyl-Val-Leu-anilide
Cat. No.: B1638613
Get Quote

CAS Registry Number: 282729-48-0 Document Type: Technical Safety Monograph Version: 2.1
(Research Use Only)

Compound Identity & Physicochemical Profile

N-(2-Chloroethyl)-Val-Leu-anilide is a specialized peptide derivative often utilized as an
irreversible inhibitor or mechanistic probe for proteolytic enzymes (e.g., calpains, cathepsins).
[1] Its structural integration of a chloroethyl moiety (an electrophilic alkylating group) with a Val-
Leu-anilide backbone (a hydrophobic recognition motif) dictates both its biological activity and
its hazardous properties.

Quantitative Data Summary
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Parameter Specification

Molecular Formula

Molecular Weight 367.92 g/mol

Physical State Solid (typically white to off-white powder)

Soluble in DMSO, DMF, Ethanol; Sparingly

Solubility
soluble in water

Reactive Group -terminal 2-chloroethyl amine (Alkylator)

Leaving Group Aniline (upon enzymatic hydrolysis)

Hazard Characterization: Mechanistic Toxicology

Unlike standard biochemical reagents, the safety profile of this compound is governed by two
distinct toxicophores. Understanding the mechanism of toxicity is essential for designing
effective containment strategies.

A. The Alkylating Threat (Chloroethyl Group)
The

-terminal 2-chloroethyl group is a nitrogen mustard-like moiety. Under physiological conditions
(pH 7.4), these groups can undergo intramolecular cyclization to form a highly reactive
aziridinium ion.

e Mechanism: This electrophile attacks nucleophilic centers on DNA (guanine N7) and proteins
(cysteine thiols).

e Risk: Potential for mutagenicity (H341) and carcinogenicity (H351).[2] It is an irreversible
covalent binder.

B. The Anilide Metabolite

Upon metabolic or enzymatic cleavage, the compound releases aniline.
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e Mechanism: Aniline undergoes hepatic oxidation to phenylhydroxylamine, which oxidizes

hemoglobin (

) to methemoglobin (

)

» Risk: Methemoglobinemia (hypoxia) and sensitization (H317).

Visualizing the Hazard Pathway

The following diagram illustrates the dual-threat mechanism, necessitating strict engineering
controls.

DNA/Protein Adducts
(Genotoxicity)

Reactive Aziridinium lon
(Electrophile)

q A o Oxidation Methemoglobinemia
Enzymatic Hydrolysis Free Aniline Release (Systemic Tox)

Alkylation

Cyclization (pH > 7,

N-(2-Chloroethyl)-Val-Leu-anilide :
Metabolism

Click to download full resolution via product page

Figure 1: Mechanistic pathway of toxicity showing alkylation risks and metabolic byproducts.

Experimental Handling Protocol

Core Directive: Treat as a Genotoxic Impurity. All procedures must prevent inhalation of dust

and dermal contact.[3]

A. Engineering Controls[5]

o Primary Barrier: All weighing and solubilization must occur within a certified Chemical Fume
Hood or a Class Il Type B2 Biosafety Cabinet (total exhaust).

» Static Control: Use an ionizing bar during weighing to prevent electrostatic dispersion of the
powder.
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| : : PPE) :

Zone PPE Requirement

Rationale

Double Gloving:Inner: Nitrile
Hands (0.11 mm)Outer: Nitrile (0.11

mm) or Laminate

Chloroethyl compounds can
permeate standard latex.
Double nitrile provides

breakthrough indication.

N95/P3 Respirator (if outside

Respiratory hood)
00

Prevent inhalation of
particulates during spill

cleanup.

Eyes Chemical Splash Goggles

Prevent mucosal absorption

via lacrimal ducts.

Tyvek® Lab Coat (Wrist-
Body
sealed)

Prevent accumulation on street

clothes.

C. Solubilization Workflow (Self-Validating)

This protocol ensures complete dissolution while minimizing exposure.

o Preparation: Pre-calculate the volume of DMSO required for a stock concentration (e.g., 10

mM).

o Solvent Addition: Add DMSO gently down the side of the vial to avoid displacing air rapidly

(aerosol risk).

» Vortexing: Cap tightly. Vortex inside the hood.

 Validation: Inspect for clarity. If turbid, sonicate for 30 seconds in a bath sonicator (keep vial

sealed).

o Note: Do not heat above 30°C to prevent degradation of the chloroethyl group.

Emergency Response & Decontamination

In the event of exposure or spill, immediate neutralization of the alkylating agent is critical.
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Decontamination Solution (Nucleophilic Scavenger)

Standard water wash is insufficient for alkylators. Use a Thiosulfate-based solution to scavenge
the electrophile.

e Recipe: 10% Sodium Thiosulfate (

) in water.

e Mechanism: The thiosulfate anion (

) acts as a potent nucleophile, reacting with the chloroethyl group to form a non-toxic salt,
preventing it from reacting with biological targets.

Spill Cleanup Algorithm

o Evacuate: Clear the immediate area.

PPE Up: Don double gloves and respiratory protection.

Contain: Cover spill with absorbent pads soaked in 10% Sodium Thiosulfate.

Wait: Allow 15 minutes for the reaction to occur.

Disposal: Collect pads into a hazardous waste bag labeled "Cytotoxic/Genotoxic Waste."
Storage & Stability

o Temperature: -20°C (Desiccated).

o Atmosphere: Inert gas (Argon/Nitrogen) recommended.

 Stability: The chloroethyl group is susceptible to hydrolysis. Avoid repeated freeze-thaw
cycles in aqueous buffers. Prepare working aliquots in anhydrous DMSO.

Operational Workflow Diagram

The following flowchart dictates the safe lifecycle of the compound within the laboratory.
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Figure 2: Operational lifecycle ensuring containment from storage to disposal.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Technical Assessment & Safety Protocol: N-(2-
Chloroethyl)-Val-Leu-anilide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1638613/docs#technical-assessment-safety-
protocol-n-2-chloroethyl-val-leu-anilide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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